Cas no 2171516-79-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid
• CAS No: 2171516-79-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6114636
• PubChem ID: 165544777
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid
• EN300-1511915
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylpropan-2-yl)carbamoyl]propanoic acid
• 2171516-79-1

• Inchi： 1S/C28H28N2O5/c1-28(2,18-10-4-3-5-11-18)30-26(33)24(16-25(31)32)29-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-24H,16-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： NTNCLGHMWZSKMV-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid (CAS No. 2171516-79-1)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid (CAS No. 2171516-79-1) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and 2-phenylpropan-2-yl groups, makes it a valuable building block for designing complex peptide-based therapeutics and bioconjugates. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention in the scientific community.

One of the key applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid lies in its role as a protected intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group provides temporary protection for the amino functionality, enabling selective deprotection under mild basic conditions, which is crucial for constructing high-purity peptides. Researchers are increasingly exploring its utility in developing peptide-drug conjugates (PDCs), a hot topic in oncology research due to their potential for reduced systemic toxicity and enhanced tumor targeting.

In recent years, the compound's relevance has expanded into biomaterials science, particularly in the design of self-assembling peptides for tissue engineering applications. Its amphiphilic nature, conferred by the phenylpropan-2-yl moiety, contributes to unique supramolecular interactions that are being investigated for creating bioactive scaffolds. This aligns with current trends in regenerative medicine, where scientists are searching for novel extracellular matrix mimetics to support cell growth and differentiation.

The carboxylic acid terminus in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid offers versatile conjugation possibilities, making it particularly valuable for linker chemistry in antibody-drug conjugates (ADCs). As the ADC market continues to grow exponentially (projected to reach $15 billion by 2028), researchers are actively investigating this compound's potential for creating stable payload attachments with improved pharmacokinetic profiles. Its structural features may help address common challenges in ADC development, such as premature drug release and bystander effects.

From a synthetic chemistry perspective, the compound's stereochemical purity is critical for ensuring biological activity consistency in final products. Advanced chromatographic techniques like HPLC and UPLC are typically employed to verify the compound's purity, which is especially important given the rising regulatory emphasis on quality by design (QbD) principles in pharmaceutical manufacturing. The presence of both aromatic and aliphatic components in its structure also makes it an interesting subject for computational chemistry studies investigating molecular interactions and conformational dynamics.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing Fmoc-protected compounds like this one. Recent publications have highlighted the potential of enzymatic synthesis and flow chemistry approaches to reduce solvent waste and improve atom economy in peptide intermediate production. These developments respond to growing industry demands for environmentally friendly synthetic routes without compromising yield or purity.

The compound's structure-activity relationship (SAR) is another area of active investigation, particularly regarding how the 2-phenylpropan-2-yl group influences membrane permeability and metabolic stability of resulting peptides. This is highly relevant to current drug discovery efforts focused on overcoming biological barriers and improving oral bioavailability of peptide therapeutics. Some studies suggest this structural motif may help address the notorious peptide drug delivery challenge by enhancing lipophilicity while maintaining sufficient water solubility.

Analytical characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid typically involves a combination of mass spectrometry, NMR spectroscopy, and FTIR analysis. These techniques are essential for confirming both chemical identity and purity profile, especially when the compound is used in GMP-compliant manufacturing processes. The growing adoption of quality control technologies like LC-MS/MS has further enhanced the ability to detect and quantify potential process-related impurities at trace levels.

Looking ahead, the scientific community anticipates expanded applications for this compound in personalized medicine approaches, particularly in the development of patient-specific peptide therapeutics. Its structural versatility makes it well-suited for creating tailored molecular architectures that can be optimized for individual pharmacogenomic profiles. This aligns with broader trends toward precision therapeutics and theranostic applications, where molecular diagnostics and targeted treatments are increasingly integrated.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylpropan-2-yl)carbamoylpropanoic acid represents a sophisticated chemical tool with diverse applications across drug discovery, biomaterials engineering, and bioconjugate chemistry. Its continued importance in scientific research is underscored by the compound's ability to address multiple contemporary challenges in therapeutic development, from improving drug delivery to enabling more sustainable manufacturing processes. As research in these areas advances, this compound will likely remain a valuable asset in the medicinal chemistry toolkit.